Cas no 3360-45-0 (4-Chloro-3-nitrobenzylbromide)

• Product Name: 4-Chloro-3-nitrobenzylbromide
• CAS No: 3360-45-0
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 1458710
• PubChem ID: 12623774
• Update Time: 2025-10-05

4-Chloro-3-nitrobenzylbromide Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(bromomethyl)-1-chloro-2-nitro-
• 4-bromomethyl-1-chloro-2-nitrobenzene
• 4-Chloro-3-nitrobenzylbromide
• 3360-45-0
• SCHEMBL627966
• 4-(BROMOMETHYL)-1-CHLORO-2-NITROBENZENE
• DB-316403
• WGDMVIZMGANIGL-UHFFFAOYSA-N
• EN300-39674
• A903179

• Inchi： 1S/C7H5BrClNO2/c8-4-5-1-2-6(9)7(3-5)10(11)12/h1-3H,4H2
• InChI Key： WGDMVIZMGANIGL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.91925
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 332.1±27.0 °C at 760 mmHg
• Flash Point: 154.6±23.7 °C
• PSA: 43.14
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloro-3-nitrobenzylbromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes